Cas no 2138199-59-2 (4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl-)

• Product Name: 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl-
• CAS No: 2138199-59-2
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 5280157
• Update Time: 2025-10-21

4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl-

• Inchi： 1S/C10H13BrN2/c1-7-10(11)9(5-6-12-7)13(2)8-3-4-8/h5-6,8H,3-4H2,1-2H3
• InChI Key： VSOUYYUAABIOIR-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(N(C2CC2)C)=C1Br

Additional information on 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl-

Comprehensive Overview of 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl- (CAS No. 2138199-59-2)

The compound 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl- (CAS No. 2138199-59-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a brominated pyridine core and cyclopropyl-methyl substitution, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl- has surged, driven by advancements in small-molecule therapeutics and catalysis. This compound’s bromo-substituted pyridine moiety is particularly noteworthy, as it enhances reactivity in cross-coupling reactions, a hot topic in organic synthesis. Users searching for "bromopyridine derivatives" or "N-cyclopropylamine applications" will find this compound relevant, as it addresses key challenges in molecular diversification and scaffold design.

From a structural-activity relationship perspective, the cyclopropyl group in CAS No. 2138199-59-2 contributes to improved metabolic stability, a critical factor in lead optimization. This aligns with frequent search queries such as "how to improve drug half-life" and "strategies for bioactive compound design." Additionally, the compound’s methylation pattern offers insights into steric effects and binding affinity, topics highly debated in computational chemistry forums.

The synthesis of 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl- involves regioselective bromination and N-alkylation, techniques frequently explored in process chemistry workflows. Its purity and stability under various conditions make it suitable for high-throughput screening, a growing focus area for pharmaceutical R&D. Searches for "pyridine-based building blocks" or "scalable synthetic routes" often highlight such compounds, reflecting industry needs for cost-effective intermediates.

Beyond pharmaceuticals, this compound’s potential in material science is gaining traction. Its electron-deficient pyridine ring could serve as a ligand in coordination chemistry or a precursor for functionalized polymers. These applications resonate with trending topics like "smart materials" and "molecular electronics," frequently searched in academic and industrial contexts.

In summary, 4-Pyridinamine, 3-bromo-N-cyclopropyl-N,2-dimethyl- (CAS No. 2138199-59-2) represents a versatile chemical entity with multidisciplinary relevance. Its design principles and synthetic accessibility position it as a key player in addressing contemporary challenges in life sciences and advanced materials, making it a compound of enduring interest to researchers and innovators worldwide.